Cas no 2227694-53-1 ((2S)-1-2-chloro-6-(trifluoromethyl)phenylpropan-2-amine)

• Product Name: (2S)-1-2-chloro-6-(trifluoromethyl)phenylpropan-2-amine
• CAS No: 2227694-53-1
• MF: C₁₀H₁₁ClF₃N
• MW: 237.649252176285
• CID: 5938874
• PubChem ID: 165705567
• Update Time: 2025-05-24

(2S)-1-2-chloro-6-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-2-chloro-6-(trifluoromethyl)phenylpropan-2-amine
• 2227694-53-1
• (2S)-1-[2-chloro-6-(trifluoromethyl)phenyl]propan-2-amine
• EN300-1961486

• Inchi： 1S/C10H11ClF3N/c1-6(15)5-7-8(10(12,13)14)3-2-4-9(7)11/h2-4,6H,5,15H2,1H3/t6-/m0/s1
• InChI Key： QGYRJZZVSWFHSS-LURJTMIESA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C[C@H](C)N

Computed Properties

• Exact Mass: 237.0532115g/mol
• Monoisotopic Mass: 237.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-1-2-chloro-6-(trifluoromethyl)phenylpropan-2-amine

Introduction to (2S)-1-2-chloro-6-(trifluoromethyl)phenylpropan-2-amine (CAS No. 2227694-53-1)

(2S-1-2-chloro-6(trifluoromethyl)phenylpropan-2-amine) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 2227694-53-1, represents a fascinating example of how structural modifications can lead to novel bioactive molecules with potential therapeutic applications.

The molecular structure of this compound features a chiral center at the 2S configuration, which is a critical aspect in its pharmacological profile. The presence of both 2-chloro and trifluoromethyl substituents on the phenyl ring introduces unique electronic and steric properties that can influence its interactions with biological targets. These features make it an attractive candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target specific enzymes and receptors involved in various disease pathways. The structural framework of (2S-1-2-chloro-6(trifluoromethyl)phenylpropan-2-amine) suggests potential activity against enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in medicinal chemistry.

Recent studies have demonstrated the importance of chirality in drug design, with enantiomers often exhibiting distinct pharmacological profiles. The stereochemical purity of (2S-1-2-chloro-6(trifluoromethyl)phenylpropan-2-amine strong>) ensures that researchers can conduct detailed studies on its enantioselective interactions with biological targets. This has opened up new avenues for understanding the relationship between molecular structure and biological activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the challenges faced in producing such specialized compounds on an industrial scale.

In the context of drug discovery, (< strong>2S strong>-< strong >1 strong >-< strong > 2 strong >-chloro-< strong > 6 strong >(trifluoromethyl)phenylpropan 2 strong >-amine strong>) has been explored for its potential as a lead compound in developing novel therapeutics. Initial computational studies have suggested that it may interact with target proteins through hydrophobic and electrostatic interactions, which are key factors in drug-receptor binding. Further experimental validation through enzyme inhibition assays and X-ray crystallography is underway to elucidate its binding mode.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new molecular entities with therapeutic potential. Compounds like (< strong > 2S strong >-< strong > 1 strong >-< strong > 2 strong >-chloro-< strong > 6 strong >(trifluoromethyl)phenylpropan 2 strong >-amine str ong>) represent a testament to the ongoing innovation in this field. By leveraging cutting-edge synthetic methodologies and computational tools, researchers are able to design and develop molecules that could one day lead to breakthrough treatments for various diseases.

The impact of such compounds extends beyond academic research; they have the potential to translate into clinical applications if their efficacy and safety profiles are validated through rigorous testing. The journey from a laboratory curiosity to a viable therapeutic is long and complex, but compounds like this serve as promising starting points for future drug development efforts.

In conclusion, (< strong > 2S strong >-< strong > 1 strong >-< strong > 2 strong >-chloro6(trifluoromethyl)phenylpropan -amine (CAS No. 2227694 -53 -1), with its unique structural features and potential bioactivity, stands as a significant advancement in pharmaceutical chemistry. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.